Cas no 339097-54-0 (5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine)

• Product Name: 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine
• CAS No: 339097-54-0
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 5013510
• Update Time: 2025-11-05

5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine
• N-[4-(4-chlorophenyl)-5-(phenylsulfonyl)-2-pyrimidinyl]-N,N-dimethylamine
• 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine

• Inchi： 1S/C18H16ClN3O2S/c1-22(2)18-20-12-16(25(23,24)15-6-4-3-5-7-15)17(21-18)13-8-10-14(19)11-9-13/h3-12H,1-2H3
• InChI Key： JYGQNEDLFSORGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=CN=C(N(C)C)N=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 3.7
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine

5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine: A Comprehensive Overview

The compound 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine, identified by the CAS number 339097-54-0, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of pyrimidines, which are well-known for their diverse biological activities and applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system substituted with a benzenesulfonyl group at position 5, a 4-chlorophenyl group at position 4, and N,N-dimethylamino groups at position 2. These substituents contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have explored the use of palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to construct the key intermediates required for its synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmacological studies. The synthesis of 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine has been optimized to minimize environmental impact, aligning with the principles of green chemistry.

The structural features of this compound play a crucial role in its biological activity. The benzenesulfonyl group at position 5 introduces electron-withdrawing effects, which can modulate the electronic properties of the pyrimidine ring. This modulation is essential for interactions with biological targets such as enzymes or receptors. Similarly, the 4-chlorophenyl group at position 4 contributes to hydrophobicity and may enhance membrane permeability, which is critical for drug delivery. The N,N-dimethylamino groups at position 2 provide additional electronic and steric effects, further tuning the molecule's activity.

Recent studies have highlighted the potential of 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine as a lead compound in anticancer drug discovery. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. For instance, research published in Nature Communications revealed that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves selective inhibition of kinase enzymes, which are overexpressed in many cancers.

In addition to its therapeutic potential, this compound has also been investigated for its role in other therapeutic areas. For example, studies have shown that it possesses anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The compound's ability to modulate cytokine production and reduce oxidative stress has been extensively documented in recent clinical trials.

The pharmacokinetic profile of 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine has been thoroughly evaluated in preclinical models. Research indicates that it exhibits favorable absorption characteristics and moderate clearance rates, suggesting potential suitability for oral administration. However, further studies are required to optimize its bioavailability and minimize any potential toxicity.

The development of this compound has also sparked interest in its application as a tool compound for studying cellular signaling pathways. Its ability to selectively inhibit specific kinases makes it an invaluable resource for researchers exploring complex biological systems. Recent advancements in high-throughput screening techniques have facilitated its use in identifying novel therapeutic targets.

In conclusion, 5-(Benzenesulfonyl)-4-(4-chlorophenyl)-N,N-dimethylpyrimidin-2-amine, with its unique chemical structure and diverse biological activities, represents a promising candidate for future drug development. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, positioning it as a key player in the field of medicinal chemistry.